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Compound of Interest

Compound Name: SBP-3264

Cat. No.: B10827795 Get Quote

Essential Safety and Handling Guide for SBP-
3264
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, operational, and disposal guidance for

handling the novel kinase inhibitor SBP-3264. As a preferred source for laboratory safety

information, this guide aims to build trust by delivering value beyond the product itself. The

following procedures are based on best practices for handling similar chemical compounds in a

research setting.

Chemical and Physical Properties of SBP-3264
A summary of the known quantitative data for SBP-3264 is presented below for easy reference.
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Property Value

Chemical Formula C₁₉H₂₀ClN₅O

Molecular Weight 369.85 g/mol

IUPAC Name
N-(4-(5-(3-chlorophenyl)-7H-pyrrolo[2,3-

d]pyrimidin-4-yl)cyclohexyl)acetamide

Appearance Not specified (likely a solid)

Solubility Soluble in DMSO

Personal Protective Equipment (PPE)
Given that a specific Safety Data Sheet (SDS) for SBP-3264 is not readily available, a

conservative approach to personal protection is warranted. The following PPE is mandatory

when handling SBP-3264 to minimize exposure risk.

PPE Category Specifications

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection A lab coat or chemical-resistant apron.

Respiratory Protection

A NIOSH-approved respirator is recommended,

especially when handling the powder form or if

ventilation is inadequate.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following step-by-step procedures is critical for the safe handling of SBP-
3264 in a laboratory setting.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.
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Ensure that an eyewash station and safety shower are readily accessible.
Clear the workspace of any unnecessary items to prevent contamination.

2. Weighing and Aliquoting:

If handling the solid form, weigh the required amount on a tared weigh boat inside a fume
hood to avoid inhalation of any dust.
Use appropriate tools (e.g., spatula) for transfer.
For creating stock solutions, dissolve the compound in a suitable solvent like DMSO.

3. Solution Handling:

When working with solutions of SBP-3264, handle them with the same level of caution as the
solid compound.
Avoid direct contact with skin and eyes.

4. Emergency Procedures:

In case of skin contact: Immediately wash the affected area with soap and plenty of water for
at least 15 minutes. Remove contaminated clothing.
In case of eye contact: Immediately flush the eyes with copious amounts of water for at least
15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.
In case of inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.
In case of ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate
medical attention.

Disposal Plan
Proper disposal of SBP-3264 and any contaminated materials is crucial to prevent

environmental contamination and ensure laboratory safety.

1. Waste Segregation:

All solid waste contaminated with SBP-3264 (e.g., weigh boats, gloves, paper towels) should
be placed in a designated, sealed, and clearly labeled hazardous waste container.
Liquid waste containing SBP-3264 should be collected in a separate, sealed, and labeled
hazardous waste container. Do not mix with other solvent waste unless compatible.
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2. Container Labeling:

Hazardous waste containers must be labeled with "Hazardous Waste," the full chemical
name "N-(4-(5-(3-chlorophenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-yl)cyclohexyl)acetamide," and
the approximate concentration and quantity.

3. Final Disposal:

Arrange for the disposal of hazardous waste through your institution's Environmental Health
and Safety (EHS) office, following all local, state, and federal regulations.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the recommended workflow for handling SBP-3264 and the

logical relationship of safety precautions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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